Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027635 (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate 81213-52-7 Inquiry
VC027637 (1-Oxyl-2,2,5,5-tetramethylpyrroline-3-yl)carbamidoethyl Methanethiosulfonate 384342-59-0 Inquiry
VC027661 (9-Phenanthryl)methyl Methacrylate 53223-82-8 Inquiry
VC027677 (Phenylthio)methyltriphenylphosphonium Chloride 13884-92-9 Inquiry
VC027663 1,2-Phenylene Phosphorochloridite 1641-40-3 Inquiry
VC027653 1,5-Pentanediyl Bismethanethiosulfonate 56-00-8 Inquiry
VC027629 1-Oleoyl-2-acetyl-sn-glycerol 86390-77-4 Inquiry
VC027631 1-Oleoyl-sn-glycerol 129784-87-8 Inquiry
VC027633 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester 37558-29-5 Inquiry
VC027639 1-Palmitoyl-2-oleoyl-sn-glycerol-3-phosphocholine 26853-31-6 Inquiry
VC027645 2,3,4,6,6’-Pentadeuterio-3,4,6-tri-O-acetyl-β-D-mannopyranose 1,2-(Methyl Orthoacetate) 384342-60-3 Inquiry
VC027655 3,6,9,12,15-Pentaoxaheptadecane-1,17-diyl Bis-methanethiosulfonate 384342-61-4 Inquiry
VC027657 4-Penten-1-ol 821-09-0 Inquiry
VC027671 5-Phenylhydantoin 89-24-7 Inquiry
VC027673 5-Phenyloxazolidine-2,4-dione 5841-63-4 Inquiry
VC027643 N,N’,N’’,N’’’,N’’’’-Pentaacetylchitopentaose 36467-68-2 Inquiry
VC027669 N-(6-Phenylhexyl)-5-chloro-1-naphthalenesulfonamide 102649-78-5 Inquiry
VC027679 Norbraylin 60796-64-7 Inquiry
VC027627 Oleic Acid-13C Methyl Ester 70491-68-8 Inquiry
VC027641 Parabanic Acid 120-89-8 Inquiry
VC027647 Pentaerythritol Tetrahexanoate 7445-47-8 Inquiry
VC027659 Petromyzonol 28979-29-5 Inquiry
VC027665 Phenyl α-D-Glucopyranoside 4630-62-0 Inquiry
VC027667 Phenyl β-D-Glucuronide 17685-05-1 Inquiry
VC027675 S-[N-(3-Phenylpropyl)(thiocarbamoyl)]-L-cysteine 137915-13-0 Inquiry


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